2-[3-(4-morpholinylcarbonyl)-2-pyridinyl]-1,3-benzothiazole

• IUPAC Name: [2-(1,3-benzothiazol-2-yl)pyridin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H15N3O2S/c21-17(20-8-10-22-11-9-20)12-4-3-7-18-15(12)16-19-13-5-1-2-6-14(13)23-16/h1-7H,8-11H2
• InChI Key: ZRLDDVZFFNSZHJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(N=CC=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

• 2-[3-(4-Morpholinylcarbonyl)-2-pyridinyl]-1,3-benzothiazole is a chemical compound with potential applications in various fields. Research in this area has focused on synthesis methods, molecular structure analysis, chemical reactions, and property exploration.

Synthesis Analysis

• Synthesis of similar compounds involves efficient routes, often utilizing catalysts. For example, Ga(OTf)3 was used to promote the synthesis of related functionalized 2-carbonyl-imidazo[1,2-a]pyridines, demonstrating the potential for efficient synthetic routes for such complex molecules (Yang et al., 2015).

Molecular Structure Analysis

• The molecular structure of similar benzothiazole derivatives has been studied, revealing details like crystal structure, conformation, and intermolecular interactions. For instance, 3-(morpholin-4-ylmethyl)-1,3-benzothiazole-2-thione was analyzed for its crystal structure and bonding interactions (Franklin et al., 2011).

Chemical Reactions and Properties

• Research on related compounds shows the complexity of chemical reactions they undergo. For instance, studies on thiazolopyridines involving the morpholin-4-yl moiety illustrate the diverse reactions and resulting structures that can be achieved (Lamphon et al., 2004).

Physical Properties Analysis

• Analysis of physical properties such as stability, solubility, and crystalline structure is crucial for understanding and applying these compounds. For instance, studies on compounds like ethyl 2-[4-(morpholin-4-yl)phenyl]-1-[3-(2-oxopyrrolidin-1-yl)propyl]-1H-1,3-benzimidazole-5-carboxylate provide insights into their physical characteristics (Yoon et al., 2012).

Mechanism of Action

Target of Action

Related compounds have been found to interact with alpha-synuclein (α-syn), a protein implicated in neurodegenerative disorders such as parkinson’s disease .

Mode of Action

This inhibition could potentially prevent the formation of neurotoxic amyloid aggregates, which are characteristic of several neurodegenerative diseases .

Biochemical Pathways

The inhibition of α-syn aggregation suggests that it may influence pathways related to protein folding and degradation, potentially mitigating the neurotoxic effects of protein aggregation .

Result of Action

The potential inhibition of α-syn aggregation suggests that it could have neuroprotective effects, potentially mitigating the neurodegeneration associated with disorders like parkinson’s disease .